Cas no 284030-61-1 (1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester)

1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester structure
284030-61-1 structure
Product Name:1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester
CAS No:284030-61-1
Molecular Formula:C16H14FN3O2
Molecular Weight:299.299666881561
CID:1434629

1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester Properties

Names and Identifiers

    • 1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester
    • 1H-Benzimidazole-5-carboxylic acid, 7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester
    • InChIKey: POEUEIJDOLLSQC-UHFFFAOYSA-N
    • Inchi: 1S/C16H14FN3O2/c1-9-5-3-4-6-11(9)20-14-10(16(21)22-2)7-12-15(13(14)17)19-8-18-12/h3-8,20H,1-2H3,(H,18,19)
    • SMILES: C1NC2=C(F)C(NC3=CC=CC=C3C)=C(C(OC)=O)C=C2N=1

Computed Properties

  • Exact Mass: 299.10712

Experimental Properties

  • PSA: 67.01
  • Boiling Point: 508.9±50.0 °C(Predicted)
  • pka: 10.58±0.30(Predicted)
  • Density: 1.363±0.06 g/cm3(Predicted)

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